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Compound of Interest

Compound Name:
N-(2,3-

dimethoxyphenyl)acetamide

CAS No.: 121639-09-6

Cat. No.: B184627

Get Quote

Chemical Identity & Physicochemical Profile
N-(2,3-dimethoxyphenyl)acetamide is an acetanilide derivative characterized by an electron-

rich aromatic ring due to the ortho- and meta-methoxy substituents.[1][2] This structural feature

dictates its storage requirements, as electron-rich systems are susceptible to slow oxidative

degradation.[1][2]
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Property Specification Notes

Chemical Name
N-(2,3-

dimethoxyphenyl)acetamide

Synonyms: 2',3'-

Dimethoxyacetanilide

Molecular Formula C₁₀H₁₃NO₃

Molecular Weight 195.22 g/mol

Physical State Crystalline Solid
Typically white to off-white

needles/powder.[1][2][3]

Solubility
DMSO, Ethanol, Methanol,

DCM
Insoluble in water.[1][2]

LogP (Predicted) ~1.3 - 1.5 Lipophilic; cell-permeable.[1][2]

Melting Point Range varies by purity

Predicted range: 80–135°C

(Analogous to 2,5-isomer MP:

132°C).[1][2]

Stability Assessment & Hazard Analysis
Mechanisms of Degradation
While acetamides are generally resistant to hydrolysis under neutral conditions, the 2,3-

dimethoxy substitution pattern introduces specific risks:

Oxidative Discoloration: The electron-donating methoxy groups activate the phenyl ring.[1][2]

Prolonged exposure to air and light can lead to the formation of quinoid-like impurities

(observed as a pink/brown tint).[1][2]

Hygroscopicity: While not deliquescent, the amide bond can hydrogen bond with

atmospheric moisture, complicating precise weighing for sub-millimolar stock solutions.[1][2]

Safety & PPE (GHS Standards)
Signal Word: WARNING

Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319

(Causes serious eye irritation).[1][2]
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PPE: Nitrile gloves (0.11 mm min thickness), safety goggles, and lab coat.[1][2] Handle

powder in a fume hood to avoid inhalation.[1][2]

Storage Protocols
To maximize shelf-life and compound integrity, a tiered storage strategy is required.[1][2]

Tier 1: Solid State Storage (Long-Term)
Temperature: -20°C is optimal; 4°C is acceptable for <3 months.

Atmosphere: Store under inert gas (Argon or Nitrogen) if possible.[1][2]

Container: Amber glass vials with PTFE-lined screw caps.[1][2] Avoid clear glass to prevent

photo-oxidation.[1][2]

Desiccation: Store vials inside a secondary container (desiccator or sealed bag) with silica

gel packets.

Tier 2: Solubilized Storage (Stock Solutions)
Solvent: Dimethyl sulfoxide (DMSO), anhydrous (≥99.9%).[1][2]

Concentration: 10 mM to 50 mM stocks are standard.[1][2]

Stability: Stable at -20°C for up to 6 months.

Freeze/Thaw: Limit to <5 cycles. Aliquot stocks into single-use volumes (e.g., 20 µL or 50 µL)

to avoid repeated temperature stress.

Visual Workflow: Storage Decision Logic
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Compound Receipt

Physical Form?

Solid Powder

Powder

DMSO Stock

Liquid

1. Transfer to Amber Vial
2. Purge Headspace (Ar/N2)

3. Seal with Parafilm

1. Aliquot (Single Use)
2. Avoid Water Intake

Store at -20°C
(Secondary Desiccation)

QC Check:
Color Change? (Pink/Brown)

Precipitate?

Every 6 Months

Store at -80°C (Preferred)
or -20°C

Before Use

Click to download full resolution via product page

Figure 1: Decision tree for optimal storage conditions based on physical state.

Handling & Solubilization Protocol
Preparation of 10 mM Stock Solution
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Reagents: Anhydrous DMSO (Sigma-Aldrich or equivalent).

Calculation:

[1][2]

Example: To make 1 mL of 10 mM stock:

[1][2]

Procedure:

Weigh ~2 mg of N-(2,3-dimethoxyphenyl)acetamide into a tared amber microcentrifuge

tube.

Calculate exact DMSO volume required based on actual mass.[1][2]

Add DMSO.[1][2][4] Vortex for 30 seconds.[1][2]

Sonicate for 1-2 minutes if dissolution is slow (warm water bath <37°C is permissible).

Inspect visually: Solution must be clear and colorless.[1][2]

Serial Dilution for Bioassays
Critical Note: The compound is insoluble in water.[1][2] When diluting into aqueous media (e.g.,

cell culture media), ensure the final DMSO concentration is <0.5% (or as tolerated by your cell

line) to prevent solvent toxicity.[1][2]

Precipitation Risk: A "crash-out" may occur if the high-concentration DMSO stock is added

directly to cold media.[1][2]

Best Practice: Perform an intermediate dilution in media without serum first, or add stock

dropwise to rapidly stirring media at room temperature.

Quality Control & Validation
Before critical experiments, validate compound purity, especially if the solid has turned off-

white.[1][2]
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HPLC Purity Check Method
Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 3.5 µm, 4.6 x 100 mm).[1]

[2]

Mobile Phase A: Water + 0.1% Formic Acid.[1][2]

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[1][2]

Gradient: 5% B to 95% B over 10 minutes.

Detection: UV at 254 nm (aromatic ring) and 210 nm (amide bond).[1][2]

Acceptance Criteria: Single peak >95% area integration.

Synthesis Verification (If Reference Standard
Unavailable)
If you synthesized this compound (e.g., via acetylation of 2,3-dimethoxyaniline), confirm identity

via NMR.[1][2]

1H NMR (DMSO-d6): Look for:

Singlet (~2.1 ppm, 3H) for Acetyl-CH3.[1][2]

Two Singlets (~3.7-3.8 ppm, 3H each) for Methoxy groups.[1][2]

Aromatic protons (Multiplet, ~6.7-7.5 ppm).[1][2][4]

Broad Singlet (~9.0+ ppm) for Amide NH.[1][2]

Emergency Procedures
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Incident Protocol

Skin Contact
Wash with soap and copious water.[1][2] If

irritation persists, seek medical attention.

Eye Contact
Rinse cautiously with water for 15 minutes.[1][2]

Remove contact lenses.[1][2]

Spill (Solid)
Sweep up without creating dust.[1][2] Place in

chemical waste container.

Spill (Liquid)
Absorb with sand or vermiculite.[1][2] Clean

surface with ethanol.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Application Note: Storage & Handling of N-
(2,3-dimethoxyphenyl)acetamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b184627/docs#technical-application-note-storage-
handling-of-n-2-3-dimethoxyphenyl-acetamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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